Cas no 66997-44-2 (1,1,2,3,3-Pentachloro-2-methylpropane)
66997-44-2 structure
Product Name:1,1,2,3,3-Pentachloro-2-methylpropane
CAS No:66997-44-2
MF:C4H5Cl5
MW:230.347496747971
CID:2796761
PubChem ID:71368840
Update Time:2025-04-21
1,1,2,3,3-Pentachloro-2-methylpropane Chemical and Physical Properties
Names and Identifiers
-
- DTXCID00742630
- 1,1,2,3,3-Pentachloro-2-methylpropane
- 66997-44-2
- DTXSID20791887
-
- Inchi: 1S/C4H5Cl5/c1-4(9,2(5)6)3(7)8/h2-3H,1H3
- InChI Key: LUNODBWXDBHQSF-UHFFFAOYSA-N
- SMILES: ClC(C)(C(Cl)Cl)C(Cl)Cl
Computed Properties
- Exact Mass: 229.880439Da
- Monoisotopic Mass: 227.883389Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 81
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 0Ų
1,1,2,3,3-Pentachloro-2-methylpropane Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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